Cas no 83072-44-0 (Benzaldehyde, 2-ethoxy-4-hydroxy-)

• Product name: Benzaldehyde, 2-ethoxy-4-hydroxy-
• CAS No: 83072-44-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 678420
• PubChem ID: 21953644

Benzaldehyde, 2-ethoxy-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-ethoxy-4-hydroxy-
• 2-ethoxy-4-hydroxybenzaldehyde
• SCHEMBL295293
• AT32641
• DTXSID70620678
• 83072-44-0
• A1-36814

• Inchi： InChI=1S/C9H10O3/c1-2-12-9-5-8(11)4-3-7(9)6-10/h3-6,11H,2H2,1H3
• InChI Key： GQENNFHUCSKOPN-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC(=C1)O)C=O

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes